Cas no 5945-45-9 (Miliacin)

Miliacin structure
Miliacin structure
Product Name:Miliacin
CAS No:5945-45-9
MF:C31H52O
MW:440.743989944458
CID:375764
PubChem ID:15560540
Update Time:2025-04-19

Miliacin Chemical and Physical Properties

Names and Identifiers

    • Miliacin
    • (3β)-3-Methoxyolean-18-ene
    • (3.BETA.)-3-METHOXYOLEAN-18-ENE
    • Olean-18-ene, 3-methoxy-, (3beta)-
    • 3beta-Methoxyolean-18-ene
    • (3S,4aR,6aS,6aR,6bR,8aR,14aR,14bR)-3-methoxy-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,6a,7,8,9,10,13,14,14a-tetradecahydropicene
    • 4V0WZN086V
    • UNII-4V0WZN086V
    • OLEAN-18-ENE, 3-METHOXY-, (3.BETA.)-
    • 5945-45-9
    • 3 beta-methoxyolean-18-ene
    • SCHEMBL16177130
    • (3BETA)-3-METHOXYOLEAN-18-ENE
    • 3-Methoxy-(3beta)-Olean-18-ene
    • Panicol
    • 3b-Methoxy-18-oleanene
    • Inchi： 1S/C31H52O/c1-26(2)16-17-28(5)18-19-30(7)21(22(28)20-26)10-11-24-29(6)14-13-25(32-9)27(3,4)23(29)12-15-31(24,30)8/h20-21,23-25H,10-19H2,1-9H3/t21-,23+,24-,25+,28-,29+,30-,31-/m1/s1
    • InChI Key： YZBNXQLCEJJXSC-LZBBLKFASA-N
    • SMILES： O(C)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C)CCC(C)(C)C=C4[C@H]3CC[C@@H]12

Computed Properties

  • Exact Mass: 440.401816278g/mol
  • Monoisotopic Mass: 440.401816278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -2.7
  • Topological Polar Surface Area: 9.2Ų

Miliacin Security Information

  • Hazardous Material transportation number：NONH for all modes of transport

Miliacin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
PHL82261-10MG
Miliacin
 5945-45-9
10mg
 ¥6167.12 2024-12-30
Biosynth
FAA94545-1 mg
Miliacin
 5945-45-9
1mg
 $160.00 2023-01-04
Biosynth
FAA94545-2 mg
Miliacin
 5945-45-9
2mg
 $250.00 2023-01-04
Biosynth
FAA94545-5 mg
Miliacin
 5945-45-9
5mg
 $400.00 2023-01-04
Biosynth
FAA94545-10 mg
Miliacin
 5945-45-9
10mg
 $600.00 2023-01-04
Biosynth
FAA94545-25 mg
Miliacin
 5945-45-9
25mg
 $1,250.00 2023-01-04
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
PHL82261-10MG
5945-45-9
10MG
 ￥6616.59 2023-01-14
PhytoLab
82261-50mg
Miliacin
 5945-45-9 ≥ 98.0 %
50mg
 €1170 2023-10-25
PhytoLab
82261-250mg
Miliacin
 5945-45-9 ≥ 98.0 %
250mg
 €5525 2023-10-25
PhytoLab
82261-500mg
Miliacin
 5945-45-9 ≥ 98.0 %
500mg
 €10400 2023-10-25

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